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The table below summarizes key chemosensory data for these two ketones, which are often the primary

odor-active compounds identified in studies.

Odor Odor Threshold in Air Relative Potency & Experimental
Compound . .
Description (Experimental) Context
1-Octen-3- Metallic, musty, 0.0032 ng/L [3] (Other Extremely potent; a key odorant in
one mushroom-like studies cite values as low as  metallic-smelling ferrous sulfate
[1]112] [3] 0.005 ng/L) solutions and the characteristic scent
of mushrooms [1] [2].
1-Nonen-3-  Metallic [1] 55 ng/L [3] (for 1-Dodecen- Highly potent; identified as the most
one 3-one; specific value for 1- potent metallic odorant released from

Nonen-3-one not fully ferrous sulfate solutions, at least 10
quantified in these studies) times more potent than other trace
odorants in that system [1].

Experimental Protocols for Odor Analysis

The data in the table above is derived from rigorous analytical sensory techniques. Here are the detailed

methodologies commonly used in the cited research.
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¢ Gas Chromatography-Olfactometry (GC-O): This is the primary technique for identifying key odor-

active compounds within a complex mixture.

o Sample Preparation: Volatile compounds are collected from the sample (e.g., a solution of
ferrous sulfate or food material). Techniques like Solid-Phase Microextraction (SPME) are
often used to concentrate the volatiles from the headspace above the sample [1] [4].

o Separation and Sniffing: The extracted volatiles are injected into a gas chromatograph, which
separates them based on their chemical properties. The effluent is split between a chemical
detector (like a Mass Spectrometer, MS) and a sniffing port, where a trained human assessor
records the perceived odor and its intensity for each eluting compound [4] [5].

o Identification: By comparing the odor description and chromatographic retention data with
those of authentic chemical standards, researchers can conclusively identify potent odorants
like 1-octen-3-one and 1-nonen-3-one [1].

¢ Odor Threshold Determination: The odor threshold is the lowest concentration at which a substance

can be detected by smell. In experimental settings, this is often determined using GC-O.

o Process: A sample is injected into the GC system, and the effluent is diluted with an inert gas in
a stepwise manner at the sniffing port. The assessor sniffs the diluted effluent, and the Odor
Threshold in Air is reported as the concentration or dilution level at which the odor is first
detected [3] [5]. This provides a direct, quantitative measure of a compound's potency.

Structural Relationships and Analytical Workflow

The following diagram illustrates the structural relationship between the alcohols and ketones discussed, and

outlines the standard experimental workflow for their analysis.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16218683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767441/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767441/
https://pubmed.ncbi.nlm.nih.gov/18363355/
https://pubmed.ncbi.nlm.nih.gov/16218683/
https://link.springer.com/article/10.1007/s00216-022-04332-9
https://pubmed.ncbi.nlm.nih.gov/18363355/
https://www.smolecule.com/products/s1893626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Experimental Analysis Workflow
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Research Implications and Data Limitations

e Oxidation and Potency: The ketones (1-Octen-3-one and 1-Nonen-3-one) are often oxidation
products of their corresponding alcohols (1-Octen-3-ol and 1-Nonen-3-ol). This oxidation significantly
increases their odor potency, making them the primary contributors to the overall aroma profile in
many natural and synthetic systems [3].

e Data Gap on Alcohols: While 1-Octen-3-ol is a well-known aroma compound with a mushroom-like
odor and a published odor threshold of 2.7 ng/L in air [5], a direct, experimentally derived odor
threshold for 1-Nonen-3-ol was not available in the current search results. This prevents a
guantitative, side-by-side potency comparison for the alcohol pair.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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